Cas no 91319-46-9 (BENZENEPROPANOIC ACID, 2-FLUORO-5-METHOXY-)

• Product Name: BENZENEPROPANOIC ACID, 2-FLUORO-5-METHOXY-
• CAS No: 91319-46-9
• MF: C₁₀H₁₁FO₃
• MW: 198.190946817398
• CID: 3374878
• PubChem ID: 83402634
• Update Time: 2025-04-23

BENZENEPROPANOIC ACID, 2-FLUORO-5-METHOXY- Chemical and Physical Properties

Names and Identifiers

• BENZENEPROPANOIC ACID, 2-FLUORO-5-METHOXY-
• 2-Fluoro-5-methoxybenzenepropanoic acid (ACI)

• Inchi： 1S/C10H11FO3/c1-14-8-3-4-9(11)7(6-8)2-5-10(12)13/h3-4,6H,2,5H2,1H3,(H,12,13)
• InChI Key： BXLWBMRVVVKUNI-UHFFFAOYSA-N
• SMILES： O=C(CCC1C(F)=CC=C(OC)C=1)O

Computed Properties

• Exact Mass: 198.06922237g/mol
• Monoisotopic Mass: 198.06922237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on BENZENEPROPANOIC ACID, 2-FLUORO-5-METHOXY-

Comprehensive Guide to BENZENEPROPANOIC ACID, 2-FLUORO-5-METHOXY- (CAS No. 91319-46-9)

BENZENEPROPANOIC ACID, 2-FLUORO-5-METHOXY- (CAS No. 91319-46-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This fluorinated aromatic acid derivative is characterized by its unique molecular structure, combining a benzenepropanoic acid backbone with fluoro and methoxy substituents. The presence of these functional groups makes it a valuable intermediate in synthetic chemistry, particularly for developing bioactive molecules.

The compound's chemical formula is C₁₀H₁₁FO₃, with a molecular weight of 198.19 g/mol. Its structural features include a phenyl ring substituted with a 2-fluoro group and a 5-methoxy group, attached to a propanoic acid side chain. This configuration contributes to its distinct physicochemical properties, such as moderate solubility in polar organic solvents and a melting point range typically between 80-90°C. Researchers often explore its potential in drug discovery due to its ability to influence molecular interactions in biological systems.

In pharmaceutical applications, BENZENEPROPANOIC ACID, 2-FLUORO-5-METHOXY- serves as a key building block for synthesizing potential therapeutic agents. Recent studies have investigated its derivatives for their anti-inflammatory and analgesic properties, aligning with current healthcare trends focusing on non-opioid pain management solutions. The fluoro substitution enhances metabolic stability, while the methoxy group can improve target binding affinity, making this compound particularly interesting for medicinal chemistry applications.

The agrochemical industry has shown growing interest in 2-FLUORO-5-METHOXY BENZENEPROPANOIC ACID derivatives as potential plant growth regulators or pesticide intermediates. With increasing global emphasis on sustainable agriculture and reduced environmental impact, researchers are examining how fluorinated aromatic compounds can contribute to next-generation crop protection solutions. The compound's structural features may offer advantages in terms of biodegradability and selective activity against target organisms.

From a synthetic chemistry perspective, CAS 91319-46-9 represents an interesting case study in regioselective aromatic substitution reactions. The presence of both electron-withdrawing (fluoro) and electron-donating (methoxy) groups on the benzene ring creates unique electronic effects that influence subsequent chemical transformations. This makes the compound valuable for teaching advanced organic chemistry concepts and for developing new synthetic methodologies.

Market analysis indicates steady demand for BENZENEPROPANOIC ACID, 2-FLUORO-5-METHOXY-, particularly from contract research organizations and academic institutions. The compound's price and availability can vary depending on purity requirements and order volume, with typical commercial samples offering 95-98% purity. Current research trends suggest potential growth in applications related to materials science, where fluorinated aromatic compounds are being explored for advanced polymer systems.

Quality control for 91319-46-9 typically involves analytical techniques such as HPLC, GC-MS, and ¹H/¹³C NMR spectroscopy. These methods verify chemical identity and purity while detecting potential impurities. Proper storage recommendations include keeping the compound in a cool, dry environment protected from light, typically at room temperature or below. Handling should follow standard laboratory safety protocols for organic acids.

Environmental and regulatory considerations for 2-FLUORO-5-METHOXY BENZENEPROPANOIC ACID are important factors in its commercial use. While not classified as hazardous under current major chemical regulations, proper disposal methods should be followed to minimize environmental impact. The compound's biodegradation pathways and ecotoxicological profile remain active areas of research, particularly in light of increasing scrutiny on fluorinated organic compounds.

Future research directions for BENZENEPROPANOIC ACID, 2-FLUORO-5-METHOXY- may explore its potential in emerging fields such as bioorthogonal chemistry or as a precursor for fluorescent probes. The compound's structural features make it amenable to various modification strategies, allowing for the creation of diverse molecular libraries. These applications align with current scientific priorities in chemical biology and diagnostic development.

For researchers working with CAS 91319-46-9, it's essential to consult up-to-date literature and safety data sheets. While the compound doesn't present extreme hazards, standard precautions for handling organic acids should be maintained. The scientific community continues to discover new applications for this versatile building block, making it a compound worth watching in coming years.